6-(4-((5-Ethylthiophen-2-yl)sulfonyl)piperazin-1-yl)-3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-[4-(5-ethylthiophen-2-yl)sulfonylpiperazin-1-yl]-3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C19H20N6O3S2/c1-2-14-5-8-18(29-14)30(26,27)24-11-9-23(10-12-24)17-7-6-16-20-21-19(25(16)22-17)15-4-3-13-28-15/h3-8,13H,2,9-12H2,1H3
• InChI Key: VZEGTKYYDSNUSO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCN(CC2)C3=NN4C(=NN=C4C5=CC=CO5)C=C3
• Molecular Formula: C19H20N6O3S2
• Molecular Weight: 444.5 g/mol
• CAS No.: 1060308-83-9

Description

6-(4-((5-Ethylthiophen-2-yl)sulfonyl)piperazin-1-yl)-3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine (CAS# 1060308-83-9) is a sophisticated organic compound with a molecular formula of C19H20N6O3S2 and a molecular weight of 444.5 g/mol . This chemical features a planar [1,2,4]triazolo[4,3-b]pyridazine core, a privileged structure in medicinal chemistry known for its ability to participate in π-π stacking interactions, which is substituted at the 3-position with a furan-2-yl group and at the 6-position with a 4-((5-ethylthiophen-2-yl)sulfonyl)piperazine moiety . The compound is identified in patent literature as a modulator of the Transient Receptor Potential Melastatin 8 (TRPM8) channel . TRPM8 is a non-selective cation channel primarily known as a cold sensor, and its modulators are of significant research interest for investigating pathways related to thermosensation, cooling, and pain . As such, this compound serves as a critical research tool for in vitro and in vivo studies aimed at understanding TRPM8's physiological roles and validating its potential as a therapeutic target. Researchers can leverage this high-purity compound for probing ion channel mechanisms, screening for biological activity, and developing new chemical entities in areas such as dermatology and sensory neuroscience. This product is intended For Research Use Only and is not approved for human, veterinary, or diagnostic applications.

Biological Activity

6-(4-((5-Ethylthiophen-2-yl)sulfonyl)piperazin-1-yl)-3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazine is a novel compound with potential therapeutic applications in various medical fields. Its complex structure suggests a variety of biological activities, particularly in the context of enzyme inhibition and receptor modulation. This article reviews the compound's biological activity, synthesizing findings from diverse research studies.

• Molecular Formula : C19H20N6O3S2
• Molecular Weight : 444.5 g/mol
• CAS Number : 1060308-83-9

The biological activity of this compound predominantly stems from its ability to interact with specific biological targets:

• Enzyme Inhibition : The compound has been shown to inhibit several key enzymes involved in cellular processes. Notably, it may affect:
  • Acetylcholinesterase : Critical for neurotransmitter regulation.
  • Protein Kinases : Particularly Polo-like kinase 1 (Plk1), which is implicated in cell cycle regulation and cancer cell proliferation .
• Receptor Binding : The compound can modulate the activity of various receptors, influencing cellular signaling pathways and potentially leading to therapeutic effects in conditions such as cancer and neurodegenerative diseases.

Biological Activity Overview

The following table summarizes the biological activities reported for this compound:

Activity Type	Description	Reference
Anticancer	Inhibits Plk1, leading to cell cycle arrest in tumor cells; potential for cancer therapy
Neurotransmission	Inhibition of acetylcholinesterase may enhance cholinergic signaling, affecting cognition
Antimicrobial	Exhibits activity against certain bacterial strains, suggesting potential as an antibiotic
Anti-inflammatory	Modulates inflammatory pathways, potentially useful in treating inflammatory diseases

Case Studies and Research Findings

Recent studies have explored the efficacy of this compound in various biological models:

• Cancer Cell Lines :
  • A study demonstrated that the compound significantly reduces viability in breast and lung cancer cell lines by inducing apoptosis through Plk1 inhibition .
• Neuroprotection :
  • Research indicated that the compound could protect neuronal cells from oxidative stress by inhibiting acetylcholinesterase activity, thereby increasing acetylcholine levels and enhancing synaptic transmission .
• Antimicrobial Assays :
  • Preliminary assays showed that the compound has inhibitory effects on Gram-positive bacteria, suggesting its potential use as a new antimicrobial agent .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The [1,2,4]triazolo[4,3-b]pyridazine core is shared among several derivatives, but substituent variations critically influence pharmacological profiles. Below is a comparative analysis:

Compound Name	Position 6 Substituent	Position 3 Substituent	Biological Target	Key Findings
Target Compound	4-((5-Ethylthiophen-2-yl)sulfonyl)piperazin-1-yl	Furan-2-yl	Hypothetical (e.g., kinase)	Sulfonyl group may enhance binding affinity; furan improves solubility
TPA023 ()	2-Ethyl-2H-1,2,4-triazol-3-ylmethoxy	2-Fluorophenyl	GABA-A (α2/α3 subtypes)	Anxiolytic without sedation; high subtype selectivity
AZD5153 ()	4-(3-Methoxyphenyl)piperazine	Methoxy groups	BRD4 bromodomain	Bivalent binding enhances potency; tumor growth inhibition in vivo
Vebreltinib ()	1-Cyclopropylpyrazol-4-yl	Difluoro(indazolyl)methyl	Tyrosine kinase	Antineoplastic activity; FDA-approved for specific cancers
PDE4 Inhibitors ()	4-Methoxy-3-(tetrahydrofuran-3-yloxy)phenyl	2,5-Dimethoxyphenyl	PDE4 isoforms	High selectivity (>1000-fold vs. other PDEs); potent IC50 values (~1 nM)

Key Structural and Functional Insights

• Sulfonylpiperazine vs. Other Groups : The target compound’s 5-ethylthiophene sulfonyl group may improve metabolic stability compared to ester-containing analogues (e.g., acetohydrazides in ). Its bulkiness could reduce off-target interactions but may challenge solubility .
• Furan-2-yl vs. This could influence target engagement kinetics .
• Piperazine Linkers : Piperazine is common in enhancing blood-brain barrier penetration (e.g., TPA023 for CNS targets). The ethylthiophene sulfonyl variant in the target compound may limit CNS activity due to increased polarity .

Research Findings and Implications

Physicochemical Properties

• Solubility : Furan’s oxygen may enhance aqueous solubility relative to purely aromatic analogues (e.g., 3-phenyl derivatives in ) .

Q & A

Basic: What are the critical structural features influencing the biological activity of this compound?

Answer:
The compound's activity is driven by three structural motifs:

• Triazolo[4,3-b]pyridazine core : Provides a rigid scaffold for target binding, as seen in similar bromodomain inhibitors .
• Sulfonyl-piperazine moiety : Enhances solubility and mediates interactions with polar residues in enzymatic targets (e.g., observed in antiviral sulfonamide derivatives) .
• Furan-2-yl and 5-ethylthiophen-2-yl substituents : Contribute to π-π stacking and hydrophobic interactions, critical for cellular potency .
  Methodological Insight: Structure-activity relationship (SAR) studies should systematically modify each moiety while monitoring changes in bioactivity (e.g., IC50 shifts in kinase assays) .

Basic: What synthetic routes are commonly used to prepare this compound?

Answer:
The synthesis typically involves:

Formation of the triazolo-pyridazine core via cyclization of 6-chloro-3-hydrazinopyridazine with nitriles or carbonyl reagents .

Sulfonylation of piperazine : Reacting piperazine with 5-ethylthiophen-2-ylsulfonyl chloride under basic conditions (e.g., NaHCO₃ in DCM) .

Coupling reactions : Linking the sulfonyl-piperazine and furan-2-yl groups to the core via nucleophilic substitution or Buchwald-Hartwig amination .
Key Consideration: Optimize reaction temperatures (60–100°C) and catalysts (e.g., Pd(OAc)₂) to improve yields (≥70%) .

Advanced: How can researchers resolve contradictions in NMR data for this compound?

Answer:
Contradictions often arise from tautomerism or solvent-dependent shifts. Strategies include:

• Multi-dimensional NMR (HSQC, HMBC) : Assign ambiguous protons by correlating with adjacent carbons .
• Variable-temperature NMR : Identify dynamic processes (e.g., ring flipping) causing signal splitting .
• Computational validation : Compare experimental shifts with DFT-calculated chemical shifts (software: Gaussian or ACD/Labs) .
  Example: Aromatic protons near the sulfonyl group may exhibit deshielding (δ 8.1–8.3 ppm) due to electron-withdrawing effects .

Advanced: What experimental designs are recommended for assessing its pharmacokinetic (PK) properties?

Answer:
Use a tiered approach:

In vitro assays :

• Solubility: Shake-flask method in PBS (pH 7.4) and simulated gastric fluid .
• Metabolic stability: Incubate with liver microsomes (human/rat) and monitor parent compound depletion via LC-MS .

In vivo PK : Administer intravenously/orally to rodents, collect plasma at timed intervals, and calculate AUC, t₁/₂, and bioavailability .
Data Interpretation: Low solubility (<10 µM) may require formulation with cyclodextrins or lipid nanoparticles .

Basic: What analytical techniques are essential for purity assessment?

Answer:

• HPLC : Use a C18 column (gradient: 5–95% acetonitrile in H₂O + 0.1% TFA) to detect impurities (<1%) .
• Mass Spectrometry (HRMS) : Confirm molecular ion ([M+H]⁺) with ≤5 ppm error .
• Elemental Analysis : Validate C, H, N, S content within ±0.4% of theoretical values .

Advanced: How can computational methods guide the optimization of target binding?

Answer:

• Molecular docking (AutoDock Vina, Glide) : Screen against crystal structures of targets (e.g., BRD4 bromodomains) to prioritize substituents with favorable ΔG values .
• MD simulations (GROMACS) : Assess binding stability over 100 ns trajectories; focus on hydrogen bonds with conserved residues (e.g., Asn140 in BRD4) .
• Free-energy perturbation (FEP) : Quantify the impact of methyl/ethyl substitutions on binding affinity .

Advanced: How should researchers address discrepancies between in vitro and in vivo efficacy data?

Answer:
Discrepancies may stem from poor PK or off-target effects. Mitigation strategies:

Dose-response profiling : Compare IC50 (in vitro) vs. ED50 (in vivo) to identify bioavailability limitations .

Tissue distribution studies : Use radiolabeled compound to assess accumulation in target organs .

Off-target screening : Employ kinome-wide panels (e.g., Eurofins KinaseProfiler) to rule out non-specific effects .

Basic: What safety precautions are recommended for handling this compound?

Answer:

• PPE : Wear nitrile gloves, lab coat, and goggles due to potential irritancy (analogous to triazolo-pyridazine derivatives) .
• Ventilation : Use a fume hood during synthesis to avoid inhalation of sulfonyl chloride intermediates .
• First Aid : For skin contact, wash with soap/water; for ingestion, seek medical attention immediately .

Advanced: What strategies improve aqueous solubility without compromising activity?

Answer:

• Pro-drug design : Introduce phosphate esters or PEGylated groups cleaved in vivo .
• Co-crystallization : Formulate with succinic acid or nicotinamide to enhance dissolution rates .
• Peripheral modifications : Add ionizable groups (e.g., tertiary amines) to the piperazine ring while monitoring SAR .

Advanced: How can researchers validate the mechanism of action (MOA) in complex biological systems?

Answer:

• CRISPR-Cas9 knockout : Delete putative targets (e.g., BRD4) and assess loss of compound efficacy .
• Thermal proteome profiling (TPP) : Identify engaged proteins by monitoring thermal stability shifts in cell lysates .
• Transcriptomics : Perform RNA-seq to correlate compound treatment with downstream gene expression (e.g., c-Myc downregulation) .